Cas no 106810-13-3 (L-Proline,1-[N-[N-[1-oxo-6-[(trifluoroacetyl)amino]hexyl]-L-phenylalanyl]-L-alanyl]-)
![L-Proline,1-[N-[N-[1-oxo-6-[(trifluoroacetyl)amino]hexyl]-L-phenylalanyl]-L-alanyl]- structure](https://www.kuujia.com/scimg/cas/106810-13-3x500.png)
106810-13-3 structure
Product name:L-Proline,1-[N-[N-[1-oxo-6-[(trifluoroacetyl)amino]hexyl]-L-phenylalanyl]-L-alanyl]-
CAS No:106810-13-3
MF:C25H33F3N4O6
MW:542.54793715477
CID:1181281
L-Proline,1-[N-[N-[1-oxo-6-[(trifluoroacetyl)amino]hexyl]-L-phenylalanyl]-L-alanyl]- Chemical and Physical Properties
Names and Identifiers
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- L-Proline,1-[N-[N-[1-oxo-6-[(trifluoroacetyl)amino]hexyl]-L-phenylalanyl]-L-alanyl]-
- L-Proline, 1-[N-[N-[1-oxo-6-[(trifluoroacetyl)amino]hexyl]-L-phenylalanyl]-L-alanyl]- (9CI)
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- Inchi: 1S/C25H33F3N4O6/c1-16(22(35)32-14-8-11-19(32)23(36)37)30-21(34)18(15-17-9-4-2-5-10-17)31-20(33)12-6-3-7-13-29-24(38)25(26,27)28/h2,4-5,9-10,16,18-19H,3,6-8,11-15H2,1H3,(H,29,38)(H,30,34)(H,31,33)(H,36,37)/t16-,18-,19-/m0/s1
- InChI Key: AEYRNPQALKJGPP-WDSOQIARSA-N
- SMILES: C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)CCCCCNC(C(F)(F)F)=O
Computed Properties
- Exact Mass: 542.23539
Experimental Properties
- Density: 1.301±0.06 g/cm3(Predicted)
- Boiling Point: 844.7±65.0 °C(Predicted)
- PSA: 144.91
- pka: 3.44±0.20(Predicted)
L-Proline,1-[N-[N-[1-oxo-6-[(trifluoroacetyl)amino]hexyl]-L-phenylalanyl]-L-alanyl]- Related Literature
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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Xuesong Tan,Weiping Deng,Mi Liu,Qinghong Zhang,Ye Wang Chem. Commun., 2009, 7179-7181
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
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